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Compound of Interest

Compound Name: Glycerol triacrylate

Cat. No.: B1606481 Get Quote

An In-depth Technical Guide to Glycerol Triacrylate and its Propoxylated Analogue for

Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of glycerol triacrylate and its

commonly used derivative, propoxylated glycerol triacrylate. The information is tailored for

researchers, scientists, and professionals in drug development, with a focus on the chemical

properties, synthesis, analytical methods, and biological considerations relevant to these fields.

Core Chemical and Physical Properties
Glycerol triacrylate and its propoxylated form are trifunctional monomers utilized in the

synthesis of crosslinked polymers. Their properties make them suitable for applications ranging

from coatings and adhesives to the development of biomaterials for drug delivery.

Chemical Structure and Molecular Weight
The foundational structure is glycerol, a triol, which is esterified with acrylic acid. In the

propoxylated version, propylene oxide units are added to the glycerol backbone before

acrylation.

Glycerol Triacrylate

Molecular Formula: C₁₂H₁₄O₆

Molecular Weight: 254.24 g/mol [1]
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Synonyms: Propane-1,2,3-triyl Triacrylate, 1,2,3-Propanetriyl Triacrylate, 2-Propenoic Acid

1,2,3-Propanetriyl Ester[2][3]

CAS Number: 5459-38-1[2][3]

Propoxylated Glycerol Triacrylate

Molecular Formula (example): C₂₁H₃₂O₉ (for an average of 1 propoxy unit per hydroxyl

group)[4][5]

Average Molecular Weight: Approximately 428.47 g/mol [4][5][6][7][8]

Synonyms: Glyceryl Propoxylate Triacrylate, GPTA, Polypropylene Glycol Glyceryl

Triacrylate[7][8]

CAS Number: 52408-84-1[6][7][9][10][11]

The chemical structures are as follows:

Figure 1: Chemical Structure of Glycerol Triacrylate.
Figure 2: Chemical Structure of Propoxylated Glycerol Triacrylate.

Physicochemical Data
The following tables summarize the key physical and chemical properties of glycerol
triacrylate and propoxylated glycerol triacrylate.

Table 1: Physicochemical Properties of Glycerol Triacrylate

Property Value

Appearance Colorless to light yellow clear liquid[2][3]

Purity >97.0% (qNMR)[2][3]

Flash Point 116 °C[2]

Molecular Formula C₁₂H₁₄O₆[1]

Molecular Weight 254.24 g/mol [1]
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Table 2: Physicochemical Properties of Propoxylated Glycerol Triacrylate

Property Value

Appearance Clear, colorless to slightly yellow liquid[7]

Molecular Weight (Average Mₙ) ~428 g/mol [8][12]

Density (25 °C) 1.064 - 1.11 g/cm³[4][5][7][9][12][13]

Boiling Point 347 °C[7]

Viscosity (25 °C) 70 - 120 cPs[9][13]

Refractive Index (n20/D) 1.461[5][12]

Water Solubility (20 °C) 1.2 g/L[5]

LogP (23 °C) 2.52[5]

Experimental Protocols
This section details the methodologies for the synthesis, purification, and analysis of glycerol
triacrylates, as well as protocols for evaluating their biological compatibility.

Synthesis of Glycerol Triacrylate and its Propoxylated
Form
The primary method for synthesizing these compounds is through the esterification of glycerol

or propoxylated glycerol with acrylic acid.

Protocol for the Preparation of 1,2,3-Glycerol Triacrylate[9]

Reactants: 1,2,3-glycerol and acrylic acid in a molar ratio of 1:3-4.

Catalyst: p-toluenesulfonic acid, silicotungstic acid, or phosphotungstic acid (2-4% of the

total reaction mass).

Polymerization Inhibitor: Hydroquinone or p-hydroxyanisole (1-2% of the total reaction

mass).
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Water-carrying agent: Toluene, benzene, n-hexane, or cyclohexane (1-1.5 times the total

mass of glycerol and acrylic acid).

Procedure:

Combine 1,2,3-glycerol, acrylic acid, catalyst, polymerization inhibitor, and water-carrying

agent in a reaction vessel.

Heat the mixture to 95 ± 5 °C and maintain for 6-8 hours, removing the water formed

during the reaction.

After the reaction is complete, neutralize the reaction mixture with a base.

Purify the product by vacuum distillation.

Protocol for the Preparation of Propoxylated Glycerol Triacrylate[7][10]

Reactants: Propoxylated glycerol and acrylic acid.

Catalyst: p-toluenesulfonic acid.

Solvent/Water-carrying agent: Cyclohexane.

Procedure:

The reaction involves the esterification of propoxylated glycerol with acrylic acid in the

presence of p-toluenesulfonic acid as a catalyst and cyclohexane as the solvent.

The mixture is heated to allow the reaction to proceed, with the water of esterification

being removed.

Upon completion of the esterification, the reaction mixture is cooled.

The mixture is then washed with water to remove the acid catalyst. The addition of

cyclohexane aids in the separation of the organic and aqueous layers.

The organic layer containing the product is then purified, typically involving solvent

removal under reduced pressure.
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Synthesis Workflow
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Figure 3: General Synthesis and Purification Workflow.

Purity Analysis
Ensuring the purity of glycerol triacrylate is crucial for its application, especially in drug

delivery and biomaterials. Several analytical techniques can be employed for this purpose.

Comparative Analytical Techniques for Purity Assessment[13]

High-Performance Liquid Chromatography (HPLC): Useful for quantifying the main

component and detecting non-volatile impurities such as unreacted starting materials and

byproducts.

Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying

volatile and semi-volatile impurities like residual solvents and unreacted glycerol or acrylic

acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information

and can be used for quantitative analysis (qNMR) to determine purity.

Fourier-Transform Infrared (FTIR) Spectroscopy: Used for functional group analysis to

confirm the presence of the acrylate and ester groups and the absence of hydroxyl groups

from the starting glycerol.
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Purity Analysis Workflow

Glycerol Triacrylate Sample

HPLC
(Quantification, Non-volatile impurities)

GC-MS
(Volatile impurities, Residuals)

NMR
(Structural confirmation, qNMR for purity)

FTIR
(Functional group analysis)

Purity Assessment

Click to download full resolution via product page

Figure 4: Workflow for Purity Analysis.

In Vitro Cytotoxicity Assessment
For applications in drug development and biomaterials, it is essential to evaluate the potential

cytotoxicity of glycerol triacrylate-based materials.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Protocol[12]

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Principle: Viable cells contain mitochondrial dehydrogenases that can reduce the yellow MTT

tetrazolium salt to purple formazan crystals. The amount of formazan produced is

proportional to the number of living cells.

Procedure:

Cell Seeding: Plate cells (e.g., 3T3 fibroblasts, human gingival fibroblasts) in a 96-well

plate at a predetermined density and allow them to adhere overnight.

Treatment: Expose the cells to various concentrations of the glycerol triacrylate-based

material (or extracts of the material) for a specified period (e.g., 24, 48, 72 hours). Include

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1606481?utm_src=pdf-body-img
https://www.benchchem.com/product/b1606481?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_Biocompatibility_An_In_Vitro_Cytotoxicity_Comparison_of_Triglycerol_Diacrylate_Based_Materials_and_Common_Acrylate_Alternatives.pdf
https://www.benchchem.com/product/b1606481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


untreated cells as a negative control and a known cytotoxic agent as a positive control.

MTT Addition: After the incubation period, remove the treatment medium and add MTT

solution to each well. Incubate for a few hours to allow for formazan crystal formation.

Solubilization: Dissolve the formazan crystals by adding a solubilizing agent (e.g., DMSO,

isopropanol).

Absorbance Reading: Measure the absorbance of the solution at a specific wavelength

(e.g., 570 nm) using a microplate reader.

Data Analysis: Calculate cell viability as a percentage relative to the untreated control.

In Vitro Degradation Studies
The degradation profile of polymers derived from glycerol triacrylate is critical for applications

such as controlled drug release and tissue engineering scaffolds.

Protocol for In Vitro Enzymatic Degradation[14]

Principle: To assess the degradation of the polymer in a biologically relevant environment,

enzymes such as lipases can be used.

Procedure:

Sample Preparation: Prepare samples of the crosslinked glycerol triacrylate polymer

with defined dimensions and weight.

Degradation Medium: Prepare a phosphate buffer solution (pH 7.4) containing an enzyme,

for example, from Pseudomonas lipase.

Incubation: Immerse the polymer samples in the degradation medium and incubate at 37

°C for a predetermined period (e.g., several days or weeks).

Analysis: At various time points, remove the samples from the medium, rinse with

deionized water, and dry to a constant weight.
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Evaluation: The extent of degradation can be determined by measuring the mass loss of

the polymer samples over time. Further analysis can include characterization of the

polymer's molecular weight changes and analysis of the degradation products in the

medium.

Biological and Toxicological Profile
The interaction of glycerol triacrylates with biological systems is a key consideration for their

use in biomedical applications.

Biocompatibility and Biodegradability
Polymers based on glycerol, such as poly(glycerol sebacate) acrylate (PGSA), have been

shown to be biocompatible and biodegradable.[1][15][16][17] Studies have indicated that these

materials elicit a minimal immune response upon implantation.[15] The degradation rate of

these polymers can be tuned, which is advantageous for applications in drug delivery and

tissue engineering.[16][17] Glycerol itself is a biocompatible and non-toxic molecule that is

naturally present in the body.[18]

Skin Sensitization
Acrylates, as a chemical class, are known to have the potential to cause skin sensitization,

leading to allergic contact dermatitis.[19][20] This is a critical consideration for handling the

monomeric form of glycerol triacrylate.

Mechanism of Skin Sensitization

The sensitization process typically involves two phases:

Induction Phase: Initial contact with the acrylate monomer may not cause a visible reaction

but can sensitize the immune system. The small, reactive acrylate molecules can penetrate

the skin and bind to skin proteins, forming haptens. These are then recognized by antigen-

presenting cells, leading to the activation of T-cells.

Elicitation Phase: Upon subsequent exposure to the same or a cross-reactive acrylate, the

sensitized T-cells trigger an inflammatory response, resulting in the symptoms of allergic

contact dermatitis, such as redness, itching, and swelling.[21]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1606481?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8232022/
https://www.mdpi.com/2073-4360/13/12/1960
https://pmc.ncbi.nlm.nih.gov/articles/PMC10602112/
https://pubmed.ncbi.nlm.nih.gov/39702689/
https://www.mdpi.com/2073-4360/13/12/1960
https://pmc.ncbi.nlm.nih.gov/articles/PMC10602112/
https://pubmed.ncbi.nlm.nih.gov/39702689/
https://eureka.patsnap.com/report-research-on-glycerol-as-a-carrier-in-targeted-drug-delivery-systems
https://www.mdpi.com/2079-9284/11/4/127
https://www.mpausa.org/methacrylates-and-skin-sensiti
https://www.benchchem.com/product/b1606481?utm_src=pdf-body
https://solutions.covestro.com/api/uwsi/download?productNumber=50019190&country=US&language=EN&realSubstanceNumber=112000088194
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is important to note that fully cured, crosslinked polymers are generally considered to be

biologically inert and have a much lower risk of causing sensitization.[19]

Skin Sensitization Pathway

Acrylate Monomer
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(Binds to skin proteins)
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Figure 5: Logical Pathway of Acrylate-Induced Skin Sensitization.

Applications in Drug Development
The properties of glycerol triacrylate and its derivatives make them attractive for various

applications in the pharmaceutical and biomedical fields.

Drug Delivery: Glycerol-based polymers can be formulated into nanoparticles, liposomes,

and hydrogels for targeted and controlled drug delivery.[18] The tunable degradation rates of

polymers made from glycerol triacrylate allow for controlled release kinetics of

encapsulated drugs.[16][17]

Tissue Engineering: Photocurable polymers like poly(glycerol sebacate) acrylate can be

used to fabricate scaffolds with complex 3D structures for tissue regeneration.[1][15]

Medical Coatings and Adhesives: The fast curing properties of glycerol triacrylate are

beneficial for developing medical-grade coatings and adhesives.

This guide provides a foundational understanding of glycerol triacrylate and its propoxylated

form. For specific applications, further research and empirical testing are essential to ensure

safety and efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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